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Compound of Interest

Compound Name: 1-Chloro-4-ethoxybutane

CAS No.: 36865-43-7

Cat. No.: B1584359

Get Quote

Technical Monograph: 1-Chloro-4-ethoxybutane
Functional Class: Haloalkyl Ether / Bifunctional C4 Linker CAS Registry Number: 36865-43-7[1]

[2]

Executive Summary
1-Chloro-4-ethoxybutane (4-Chlorobutyl ethyl ether) is a bifunctional organic intermediate

characterized by a four-carbon alkyl chain terminated by a reactive primary chloride and a

stable ethoxy ether group.[2][3][4] It serves as a critical building block in medicinal chemistry for

introducing the 4-ethoxybutyl motif—a moiety often utilized to modulate lipophilicity (LogP) and

solubility profiles in active pharmaceutical ingredients (APIs). Unlike simple alkyl halides, the

ether oxygen provides a hydrogen-bond acceptor site, influencing the pharmacokinetics of the

target molecule.

Chemical Identity & Physicochemical Properties[3]
[5][6]
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Nomenclature & Identification
Parameter Value

IUPAC Name 1-Chloro-4-ethoxybutane

Common Synonyms
4-Chlorobutyl ethyl ether; Butane, 1-chloro-4-

ethoxy-

CAS Number 36865-43-7

Molecular Formula C₆H₁₃ClO

Molecular Weight 136.62 g/mol

SMILES CCOCCCCCl

InChI Key IXRDURXALZYREB-UHFFFAOYSA-N

Physical Properties
Note: Values represent experimental data where available; otherwise, consensus predicted

values are cited for research guidance.

Property Value Condition / Note

Boiling Point 157.6 ± 23.0 °C @ 760 mmHg (Predicted)

Density 0.9 ± 0.1 g/cm³ Liquid @ 20 °C

Flash Point 57.6 ± 17.9 °C Flammable Liquid

Refractive Index 1.416 Predicted

LogP (Octanol/Water) 1.86 Lipophilic

Solubility Miscible in DCM, THF, EtOH Immiscible in Water

Synthetic Pathways & Methodology
For high-purity research applications, the synthesis of 1-chloro-4-ethoxybutane typically

follows two primary routes. The choice depends on the starting material availability (THF vs. 4-

ethoxybutanol).
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Route A: Chlorination of 4-Ethoxybutanol (Lab Scale
Preferred)
This route offers the highest specificity, minimizing the formation of bis-ether byproducts.

Precursor: 4-Ethoxybutanol (formed via acid-catalyzed ring opening of THF with ethanol).

Reagent: Thionyl Chloride (

) with Pyridine catalyst.

Mechanism: Nucleophilic substitution (

) of the hydroxyl group by chloride via a chlorosulfite intermediate.

Protocol:

Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and

inlet.

Charge: Add 4-ethoxybutanol (1.0 eq) and Pyridine (1.1 eq) in Dichloromethane (DCM). Cool

to 0°C.[5]

Addition: Dropwise add Thionyl Chloride (1.2 eq) over 30 minutes. The exotherm must be

controlled to <10°C.

Reflux: Warm to room temperature, then reflux for 2–3 hours to ensure complete conversion

(

and

gas evolution).

Workup: Quench with ice water. Wash organic layer with sat.[5]

(to remove acid) and Brine. Dry over

.[5]
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Purification: Fractional distillation under reduced pressure.

Route B: Direct Ring Opening of Tetrahydrofuran
(Industrial)
Used for bulk synthesis, though it requires careful control to prevent polymerization or 1,4-

dichlorobutane formation.

Reagents: Tetrahydrofuran (THF), Ethanol, Zinc Chloride (

) catalyst,

gas.

Mechanism: Acid-activated ether cleavage followed by nucleophilic attack by ethanol (minor)

or chloride. Note: Direct ethoxylation is competing with chlorination; often THF is opened with

EtOH/

first.

Synthesis Workflow Diagram
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Figure 1: Stepwise synthesis of 1-Chloro-4-ethoxybutane via THF ring opening and

subsequent chlorination.

Reactivity Profile & Applications
Nucleophilic Substitution ( )
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The primary utility of 1-chloro-4-ethoxybutane is as an alkylating agent. The terminal chloride

is a moderate leaving group, suitable for reaction with strong nucleophiles.

N-Alkylation: Reacts with secondary amines (in the presence of

or

) to form tertiary amines. This is standard in synthesizing antihistamines or neuroactive
ligands requiring a flexible ether tether.

O-Alkylation: Reacts with phenols to form aryl-alkyl ethers.

Grignard Reagent Formation
The compound can form 4-ethoxybutylmagnesium chloride (

).

Conditions: Magnesium turnings in anhydrous THF, initiated with

or dibromoethane.

Utility: This Grignard reagent acts as a nucleophilic carbon source to introduce the 4-

ethoxybutyl chain into ketones, aldehydes, or esters.

Reactivity Flowchart
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Figure 2: Primary reactivity modes including N-alkylation, O-alkylation, and Grignard formation.
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Handling, Safety, and Storage
Signal Word:WARNING

Hazard Class Statement Precaution

Flammable Liquid
H226: Flammable liquid and

vapor.

Keep away from

heat/sparks/open flames.

Ground/bond container.

Skin Irritation H315: Causes skin irritation.
Wear nitrile gloves. Wash

thoroughly after handling.

Eye Irritation
H319: Causes serious eye

irritation.

Wear safety goggles. Rinse

cautiously with water if

exposed.

Storage Moisture Sensitive.[3]
Store under inert gas (

or Ar) in a cool, dry place.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber (due

to HCl generation upon combustion).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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